N-(2,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O4/c1-27-16-9-10-18(19(12-16)28-2)23-20(25)17-4-3-11-24(21(17)26)13-14-5-7-15(22)8-6-14/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: BOIDHTIINBYROJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)F)OC
• Molecular Formula: C21H19FN2O4
• Molecular Weight: 382.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19FN2O4 and its molecular weight is 382.391. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics in Drug Development

The study of metabolism and pharmacokinetics is crucial for understanding how compounds like "N-(2,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide" behave in the human body. Research in this area helps to identify the metabolic pathways involved in the breakdown and elimination of the compound, which is vital for predicting its efficacy and safety profile. For instance, studies on similar compounds have demonstrated the importance of identifying major urinary metabolites and the role of specific enzymes in metabolizing these substances, which can inform dose adjustments and mitigate adverse effects (Fennell et al., 2005).

Potential Therapeutic Applications

Compounds with complex structures are often explored for their potential therapeutic applications in treating various diseases. The design and synthesis of novel compounds are guided by the understanding of their interaction with biological targets, such as enzymes or receptors. For example, the development of receptor antagonists or enzyme inhibitors based on the compound's structure and activity could lead to new treatments for conditions such as cancer, neurological disorders, or infectious diseases.

Safety and Efficacy Evaluation

Before any compound can be considered for clinical use, its safety and efficacy must be rigorously evaluated through preclinical and clinical studies. This includes assessing its toxicological profile, therapeutic window, and potential side effects. Research into similar compounds has underscored the importance of genotyping and biomarker analysis in predicting patient response to therapy and minimizing the risk of severe toxicity (Jolivet et al., 2020).